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Compound of Interest

Compound Name: Akt-IN-18

Cat. No.: B12384755 Get Quote

Essential Safety & Handling Guide for Akt-IN-18
Disclaimer: A specific Safety Data Sheet (SDS) for Akt-IN-18 is not publicly available. The

following guidance is based on the safety protocols for a representative small molecule AKT

inhibitor (CAS No. 1004990-28-6) and established best practices for handling potent research

compounds. Researchers must perform a risk assessment specific to their laboratory

conditions before use.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Akt-IN-18. Adherence to these procedures is vital for

ensuring personal safety and maintaining experimental integrity.

Key Safety & Handling Parameters
The following table summarizes essential quantitative data for a representative small molecule

AKT inhibitor.
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Parameter Specification Source

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Storage (Powder) -20°C [1]

Storage (in Solvent) -80°C [1][2]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Solubility DMSO: 5 mg/mL [3]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step procedural plan for the safe handling and disposal of Akt-
IN-18.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear appropriate Personal Protective Equipment (PPE) during inspection.

Storage: Immediately transfer the compound to the recommended storage conditions.[1]

Store the powdered form at -20°C and solutions in solvent at -80°C to maintain stability.[1][2]

Ensure the container is tightly sealed and stored in a cool, well-ventilated area away from

direct sunlight and ignition sources.[1]

Personal Protective Equipment (PPE)
As the toxicological properties of Akt-IN-18 are not fully characterized, stringent PPE is

mandatory to prevent exposure.

Eye Protection: Wear safety goggles with side-shields.[1]

Hand Protection: Use chemically resistant protective gloves (e.g., nitrile).
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Body Protection: A lab coat or impervious clothing is required to protect the skin.[1]

Respiratory Protection: When handling the powder form or creating solutions where

aerosolization is possible, use a suitable respirator within a certified chemical fume hood or

other ventilated enclosure.[1]

Handling and Experimental Protocol
Preparation: All handling of Akt-IN-18, especially weighing the powder and preparing stock

solutions, must be conducted in a designated area, such as a chemical fume hood or a

ventilated balance enclosure, to avoid inhalation of dust or aerosols.[1]

Solution Preparation: To prepare a stock solution, slowly add the recommended solvent (e.g.,

DMSO) to the vial containing the powdered compound.[3] Cap the vial and vortex gently until

the solid is fully dissolved.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes for storage.[2][3]

Spill Prevention: Handle the compound and its solutions over a spill tray or absorbent pad to

contain any potential spills.

Disposal Plan
All waste containing Akt-IN-18 must be treated as hazardous chemical waste.

Solid Waste:

Contaminated consumables (e.g., pipette tips, microfuge tubes, gloves) should be

collected in a dedicated, clearly labeled hazardous waste container.

Empty vials should be triple-rinsed with a suitable solvent. The rinsate must be collected

as liquid hazardous waste.

Liquid Waste:

Collect all unused solutions and rinsates in a sealed, properly labeled hazardous waste

container.
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Do not dispose of Akt-IN-18 down the drain, as it is very toxic to aquatic life.[1]

Final Disposal: Dispose of the hazardous waste containers through your institution's

Environmental Health and Safety (EHS) office or a licensed waste disposal contractor.[1][4]

Emergency Workflow: Chemical Spill Response
The following diagram outlines the immediate procedural steps to follow in the event of an Akt-
IN-18 spill.
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Spill Occurs

Alert Personnel & Evacuate Area

Assess Spill Size & Hazard
(Minor vs. Major)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Minor Spill

Contact EHS Immediately
Do Not Attempt to Clean

Major Spill

Contain Spill with Absorbent Material

Clean Area from Perimeter Inward

Collect Contaminated Materials
in Hazardous Waste Bag

Dispose of Waste via EHS

Report Incident to Supervisor/EHS

Click to download full resolution via product page

Caption: Workflow for responding to an Akt-IN-18 laboratory spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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